8-Chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 8-chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H4ClN3O2/c10-6-1-5(2-11)3-13-4-7(9(14)15)12-8(6)13/h1,3-4H,(H,14,15)
• InChI Key: RUNYNDILXYZJNR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=CN2C=C1C#N)C(=O)O)Cl
• Molecular Formula: C9H4ClN3O2
• Molecular Weight: 221.60 g/mol
• CAS No.: 1221792-13-7

Description

“8-Chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the molecular formula C9H4ClN3O2. Its molecular weight is approximately 221.6.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H4ClN3O2/c10-6-1-5(2-11)3-13-4-7(9(14)15)12-8(6)13/h1,3-4H,(H,14,15).

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.62±0.1 g/cm3. Other physical and chemical properties like boiling point, melting point, and flash point are not available.

Scientific Research Applications

Chemistry and Properties of Related Compounds

The chemistry and properties of compounds containing pyridine and benzimidazole units, similar to 8-Chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylic acid, are extensively studied due to their varied applications. These compounds are known for their spectroscopic properties, structures, magnetic properties, biological, and electrochemical activity. Such studies reveal potential areas of interest for further investigation into unknown analogues, including this compound derivatives (Boča, Jameson, & Linert, 2011).

Optoelectronic Materials

Research into quinazolines and pyrimidines, which share a structural resemblance with this compound, demonstrates their utility in creating novel optoelectronic materials. These materials are pivotal in the development of devices like organic light-emitting diodes (OLEDs), image sensors, and solar cells, showcasing the significant potential of related compounds in technological applications (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

CNS Acting Drugs Synthesis

The synthesis of compounds with central nervous system (CNS) activity often involves heterocycles like imidazole, which is structurally related to this compound. These studies highlight the vast potential of such compounds in generating novel therapeutic agents for CNS disorders, suggesting a promising avenue for research into this compound derivatives (Saganuwan, 2017).

Optical Sensors

The development of optical sensors heavily relies on compounds with heterocyclic structures, such as pyrimidine derivatives, for their sensing abilities. These compounds, including derivatives of this compound, exhibit a high potential for use as exquisite sensing materials due to their ability to form coordination and hydrogen bonds, making them suitable for detecting various analytes (Jindal & Kaur, 2021).

Heterocyclic N-oxide Derivatives

The synthesis and application of heterocyclic N-oxide derivatives, including imidazole and pyridine-based compounds, demonstrate significant functionalities in metal complexes formation, catalysts design, and medicinal applications. Such research underscores the versatility and biological importance of these compounds, which can be extended to this compound derivatives for advanced chemistry and drug development investigations (Li et al., 2019).